Cas no 92199-03-6 ({4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile)
![{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile structure](https://www.kuujia.com/scimg/cas/92199-03-6x500.png)
92199-03-6 structure
Product name:{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- {4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
- 2-[[4-[bis(2-iodoethyl)amino]phenyl]methylidene]propanedinitrile
- NSC71700
- DTXSID40290908
- 2-(4-(Bis(2-iodoethyl)amino)benzylidene)malononitrile
- ({4-[Bis(2-iodoethyl)amino]phenyl}methylidene)propanedinitrile
- 92199-03-6
- NSC-71700
-
- Inchi: InChI=1S/C14H13I2N3/c15-5-7-19(8-6-16)14-3-1-12(2-4-14)9-13(10-17)11-18/h1-4,9H,5-8H2
- InChI Key: JEMPHGAOQKRMPF-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C=C(C#N)C#N)N(CCI)CCI
Computed Properties
- Exact Mass: 476.92
- Monoisotopic Mass: 476.92
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.97
- Boiling Point: 522.2°C at 760 mmHg
- Flash Point: 269.6°C
- Refractive Index: 1.723
- PSA: 50.82000
- LogP: 3.79356
{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile Related Literature
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
-
Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
-
Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
92199-03-6 ({4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile) Related Products
- 1049743-37-4(1-{3-(Diethylamino)methyl-4-hydroxyphenyl}ethan-1-one Hydrochloride)
- 2137692-81-8(4-Thiazolemethanol, 2-[(4-methyl-1-piperidinyl)methyl]-)
- 1018592-25-0({4-[4-(cyclopropylcarbonyl)-1,4-diazepan-1-yl]phenyl}amine)
- 1195606-99-5(5-(Thiophene-2-carbonyl)furan-2-carboxylic acid)
- 2171649-59-3(10-cyclohexyl-2,6-dioxa-9-azaspiro4.5decane)
- 1820575-27-6(methyl 2-[2-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetate, trans)
- 1361594-03-7([5-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)
- 1501575-91-2(1-(3-methoxyphenyl)cyclopentylmethanol)
- 2694724-99-5(1-{2-oxatricyclo3.3.1.1,3,7decan-1-yl}ethan-1-amine)
- 2580204-12-0(5-{(tert-butoxy)carbonylamino}-6-methylpyrazine-2-carboxylic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
